N-(3-Amino-2-methylphenyl)-3,4,5-trimethoxybenzamide
Overview
Description
“N-(3-Amino-2-methylphenyl)propanamide” is a compound with the molecular formula C10H14N2O and a molecular weight of 178.23 . It’s used for proteomics research .
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods. The InChI code for “N-(3-Amino-2-methylphenyl)propanamide” is 1S/C10H14N2O/c1-3-10(13)12-9-6-4-5-8(11)7(9)2/h4-6H,3,11H2,1-2H3,(H,12,13) .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, density, melting point, boiling point, and more. For “N-(3-Amino-2-methylphenyl)propanamide”, the molecular weight is 178.23 .Scientific Research Applications
Antiproliferative Activity
N-(3-Amino-2-methylphenyl)-3,4,5-trimethoxybenzamide exhibits antiproliferative properties, making it relevant in cancer research. Studies have investigated its effects on cell growth inhibition, particularly in cancer cell lines. Researchers explore its potential as a novel chemotherapeutic agent by assessing its impact on cell viability, apoptosis, and cell cycle progression .
Neuroprotective Effects
The compound’s structure suggests potential neuroprotective properties. Researchers investigate its ability to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s may benefit from further exploration of N-(3-Amino-2-methylphenyl)-3,4,5-trimethoxybenzamide .
Analgesic Properties
N-(3-Amino-2-methylphenyl)-3,4,5-trimethoxybenzamide may possess analgesic effects. Investigations focus on its interaction with pain receptors and modulation of pain pathways. Preclinical studies explore its potential as a novel analgesic agent, especially in chronic pain management .
Anti-inflammatory Activity
The compound’s methoxy groups contribute to its anti-inflammatory potential. Researchers study its impact on inflammatory pathways, cytokine production, and immune responses. Insights gained from these studies may lead to novel anti-inflammatory therapies .
Antimicrobial Applications
N-(3-Amino-2-methylphenyl)-3,4,5-trimethoxybenzamide’s structure suggests possible antimicrobial activity. Investigations explore its effects against bacteria, fungi, and other pathogens. Researchers assess its potential as an alternative or adjunct to existing antimicrobial agents .
Chemical Synthesis and Medicinal Chemistry
The compound serves as a valuable building block in chemical synthesis. Medicinal chemists use it to create derivatives with enhanced properties. By modifying its structure, researchers aim to develop new drug candidates for various therapeutic areas .
Safety and Hazards
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4/c1-10-12(18)6-5-7-13(10)19-17(20)11-8-14(21-2)16(23-4)15(9-11)22-3/h5-9H,18H2,1-4H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSDCJFYLNGMDOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)-3,4,5-trimethoxybenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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